2-(4-benzo[g]quinolin-4-yl-1-piperazinyl)-N,N-dimethylethanamine

• IUPAC Name: 2-(4-benzo[g]quinolin-4-ylpiperazin-1-yl)-N,N-dimethylethanamine
• InChI: InChI=1S/C21H26N4/c1-23(2)9-10-24-11-13-25(14-12-24)21-7-8-22-20-16-18-6-4-3-5-17(18)15-19(20)21/h3-8,15-16H,9-14H2,1-2H3
• InChI Key: VYSOYXTYHXYAPM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1CCN(CC1)C2=CC=NC3=CC4=CC=CC=C4C=C23
• Molecular Formula: C21H26N4
• Molecular Weight: 334.5 g/mol

Description

2-(4-benzo[g]quinolin-4-yl-1-piperazinyl)-N,N-dimethylethanamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BQ-123 and is a selective endothelin A receptor antagonist.

Mechanism of Action

BQ-123 selectively blocks the endothelin A receptor, which is responsible for vasoconstriction and smooth muscle proliferation. By blocking this receptor, BQ-123 can reduce blood pressure and improve blood flow in various organs. Additionally, BQ-123 has been shown to have anti-inflammatory and anti-fibrotic effects, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
BQ-123 has been shown to have significant effects on the cardiovascular system, including reducing blood pressure and improving cardiac function. It also has anti-inflammatory and anti-fibrotic effects, which can be beneficial in the treatment of various diseases. BQ-123 has also been shown to have potential applications in cancer treatment, as endothelin signaling pathways have been implicated in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of BQ-123 is its selectivity for the endothelin A receptor, which minimizes the risk of off-target effects. However, the synthesis of BQ-123 is a complex process that requires expertise in organic chemistry, which can limit its availability for lab experiments. Additionally, the use of BQ-123 in animal studies may be limited due to its potential toxicity.

Future Directions

There are several future directions for the study of BQ-123. One potential application is in the treatment of pulmonary hypertension, as BQ-123 has been shown to improve pulmonary vascular resistance. Additionally, BQ-123 may have potential applications in cancer treatment, as endothelin signaling pathways have been implicated in tumor growth and metastasis. Further research is needed to fully understand the potential therapeutic applications of BQ-123 and to optimize its use in clinical settings.

Synthesis Methods

BQ-123 is synthesized through a multi-step process involving the reaction of 4-benzo[g]quinoline with piperazine. The final product is obtained through a series of purification steps, including recrystallization and column chromatography. The synthesis of BQ-123 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

BQ-123 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, pulmonary hypertension, and heart failure. It is also being investigated for its role in cancer treatment, as endothelin signaling pathways have been implicated in tumor growth and metastasis.